Cas no 836646-69-6 ((6-Bromo-2-methyl-quinolin-4-ylsulfanyl)-acetic acid)

• Product name: (6-Bromo-2-methyl-quinolin-4-ylsulfanyl)-acetic acid
• CAS No: 836646-69-6
• MF: C₁₂H₁₀NO₂SBr
• MW: 312.182
• CID: 3141419
• PubChem ID: 930502

(6-Bromo-2-methyl-quinolin-4-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-2-methyl-quinolin-4-ylsulfanyl)-acetic acid
• SB72633
• 2-((6-Bromo-2-methylquinolin-4-yl)thio)acetic acid
• [(6-bromo-2-methylquinolin-4-yl)sulfanyl]acetic acid
• 2-(6-bromo-2-methylquinolin-4-yl)sulfanylacetic acid
• 836646-69-6
• 2-((6-Bromo-2-methylquinolin-4-yl)thio)aceticacid
• AKOS002682987
• (6-Bromo-2-Methyl-Quinolin-4-Yl-Sulfanyl)-Acetic Acid
• STK553203

• Inchi： InChI=1S/C12H10BrNO2S/c1-7-4-11(17-6-12(15)16)9-5-8(13)2-3-10(9)14-7/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： ZMOSUQMOOFDJOS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 310.96156Da
• Monoisotopic Mass: 310.96156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.5Ų